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Compound of Interest

Compound Name: 3-Acetamidopiperidine

CAS No.: 5810-55-9

Cat. No.: B1277905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a vast array of biologically active compounds and approved

pharmaceuticals.[1][2] Its conformational flexibility and ability to form diverse molecular

interactions make it a versatile and highly sought-after building block in the design of novel

therapeutics.[1][3] This guide focuses on a key derivative, 3-Acetamidopiperidine, providing a

detailed overview of its chemical identity, physicochemical properties, and a representative

synthetic protocol.

Chemical Structure and IUPAC Name
3-Acetamidopiperidine is a derivative of piperidine where an acetamido group is attached to

the third carbon of the piperidine ring.

IUPAC Name: N-(piperidin-3-yl)acetamide[4]
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Chemical Structure:

Synonyms: 3-Acetamidopiperidine, N-(3-piperidinyl)acetamide, 3-Acetylaminopiperidine[4]

Physicochemical Properties
A summary of key quantitative data for 3-Acetamidopiperidine is presented below. These

properties are essential for its application in chemical synthesis and drug design.

Property Value Reference(s)

CAS Number 5810-55-9 [4]

Molecular Formula C₇H₁₄N₂O [4]

Molecular Weight 142.20 g/mol [4]

Melting Point 75-80 °C

Boiling Point 318.5±31.0 °C (Predicted)

Density 1.02 g/cm³ (Predicted)

InChI Key
BCXSCZDWARFWAW-

UHFFFAOYSA-N
[4]

Canonical SMILES CC(=O)NC1CCCNC1

Appearance
White to Almost white

powder/crystal

Storage Temperature Room Temperature

Experimental Protocol: Synthesis of 3-
Acetamidopiperidine
The synthesis of 3-Acetamidopiperidine is typically achieved through the N-acetylation of 3-

aminopiperidine. This reaction involves the nucleophilic attack of the primary amine on an

acetylating agent, such as acetic anhydride or acetyl chloride. A general, representative

protocol is detailed below.
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Objective: To synthesize N-(piperidin-3-yl)acetamide from 3-aminopiperidine.

Materials and Reagents:

3-Aminopiperidine dihydrochloride

Acetic Anhydride

Triethylamine (TEA) or other suitable base

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Thin-Layer Chromatography (TLC) apparatus

Methodology:

Reactant Preparation: In a round-bottom flask, dissolve 3-aminopiperidine dihydrochloride (1

equivalent) in dichloromethane.

Basification: Cool the solution in an ice bath (0 °C). Add triethylamine (a slight excess, ~2.2-

2.5 equivalents) dropwise to neutralize the hydrochloride salt and liberate the free amine. Stir

for 15-20 minutes.

Acetylation: While maintaining the temperature at 0 °C, add acetic anhydride (1-1.2

equivalents) dropwise to the reaction mixture.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction's completion by Thin-Layer Chromatography (TLC).
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Work-up:

Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution to

neutralize any excess acetic anhydride and acid byproducts.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer two more times with dichloromethane.

Combine all organic layers and wash with brine.

Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate

or magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator to yield the crude product.

Purification (if necessary): The crude 3-Acetamidopiperidine can be purified by

recrystallization or column chromatography on silica gel to obtain the final product in high

purity.

Logical Workflow and Visualization
The synthesis of 3-Acetamidopiperidine is a straightforward yet critical process for generating

this valuable building block. The logical workflow involves the preparation of the free amine

from its salt, followed by the core acylation reaction and subsequent purification.
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Reactants & Reagents
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(N-(piperidin-3-yl)acetamide)

Crude Product

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Acetamidopiperidine.

Conclusion
3-Acetamidopiperidine is a fundamental building block for drug discovery and development,

stemming from the privileged piperidine core. Its straightforward synthesis and versatile

structure allow for its incorporation into a wide range of complex molecules targeting various

biological pathways. The data and protocols provided in this guide offer a solid foundation for

researchers and scientists working to leverage this compound in their synthetic and medicinal

chemistry endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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